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Compound of Interest

(Pyridin-2-
Compound Name:

ylmethylideneamino)thiourea

Cat. No.: B184964

An In-depth Technical Guide to (Pyridin-2-ylmethylideneamino)thiourea

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical properties, synthesis, and biological activities of
(Pyridin-2-ylmethylideneamino)thiourea.

Chemical Identifiers

(Pyridin-2-ylmethylideneamino)thiourea is a thiosemicarbazone derivative with established
biological activity. The primary chemical identifiers for this compound are summarized in the
table below.
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Identifier Value

CAS Number 3608-75-1

Molecular Formula C7HsNaS

Molecular Weight 180.23 g/mol

IUPAC Name (pyridin-2-ylmethylideneamino)thiourea

Pyridine-2-carboxaldehyde thiosemicarbazone,
Synonyms 2-Formylpyridine thiosemicarbazone, [(E)-

(Pyridin-2-ylmethylidene)amino]thiourea

InChl Key GXBCCUBTQFNGFA-YHYXMXQVSA-N

Experimental Protocols
Synthesis of (Pyridin-2-ylmethylideneamino)thiourea

A rapid and efficient method for the synthesis of (Pyridin-2-ylmethylideneamino)thiourea can
be achieved through microwave-assisted synthesis.

Materials:

e Thiosemicarbazide

e 2-Pyridinecarboxaldehyde
» Ethanol

Procedure:

Prepare hot ethanolic solutions of thiosemicarbazide (0.0125 mol) and 2-
pyridinecarboxaldehyde (0.0125 mol).

Slowly mix the two solutions with constant stirring.

Irradiate the mixture using a microwave at 900W for 90 seconds.

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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+ Upon completion of the reaction, a solid product will form.
e Wash the solid with ethanol and dry to yield (Pyridin-2-ylmethylideneamino)thiourea.

A conventional synthesis method involves refluxing equimolar amounts of pyridine-2-
carbaldehyde and thiosemicarbazide in ethanol for 30 minutes at 373 K. The resulting mixture
is then recrystallized from ethanol to afford the product.

Reactants
Thiosemicarbazide 2-Pyridinecarboxaldehyde
Reaction
O00W, 90s
with Ethanol
Purification

Washing

(Pyridin-2-ylmethylideneamino)thiourea
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Caption: Microwave-assisted synthesis workflow.

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of (Pyridin-2-ylmethylideneamino)thiourea and its derivatives can be

determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

Cancer cell lines (e.g., MCF-7, HepG2)

Complete cell culture medium
(Pyridin-2-ylmethylideneamino)thiourea (dissolved in DMSQO)
MTT solution (5 mg/mL in PBS)

Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)
96-well plates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a desired density and incubate for 24 hours to allow for cell
attachment.

Treat the cells with various concentrations of (Pyridin-2-ylmethylideneamino)thiourea and
a vehicle control (DMSO).

Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize
MTT into formazan crystals.

Add solubilization buffer to dissolve the formazan crystals.
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o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

o Calculate the percentage of cell viability relative to the vehicle control and determine the ICso
value.

Quantitative Data

The antitumor activity of (Pyridin-2-ylmethylideneamino)thiourea and its derivatives has
been evaluated against various cancer cell lines. The half-maximal inhibitory concentration
(ICs0) values from selected studies are presented below. It is important to note that the potency
of thiosemicarbazones can be significantly enhanced through coordination with metal ions,
such as copper and gallium.

Compound Cell Line ICs0 (M) Reference
(Pyridin-2-
ylmethylideneamino)th  HepG2 > 50

iourea (PCT)

Copper complex of

HepG2 <5
PCT (PCT-Cu)
Gallium complex (1:1 Significantly lower
. NCI-H460 _
ligand/Ga(lll)) than ligand alone
Gallium complex (2:1 Higher than 1:1
_ NCI-H460
ligand/Ga(lll)) complex

Signaling Pathways and Mechanisms of Action

(Pyridin-2-ylmethylideneamino)thiourea and its metal complexes exert their anticancer
effects through multiple mechanisms, primarily by inducing oxidative stress and apoptosis. The
proposed signaling pathway is depicted below.
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(Pyridin-2-ylmethylideneamino)thiourea
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» To cite this document: BenchChem. [(Pyridin-2-ylmethylideneamino)thiourea CAS number
and chemical identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184964+#pyridin-2-ylmethylideneamino-thiourea-cas-
number-and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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